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Compound of Interest

Compound Name: 2-Amino-2-(pyridin-3-yl)acetonitrile

Cat. No.: B148195

An In-depth Technical Guide on 2-Amino-2-(pyridin-3-yl)acetonitrile

This guide provides essential chemical data for 2-Amino-2-(pyridin-3-yl)acetonitrile, a
compound of interest to researchers and professionals in the field of drug development and
chemical synthesis.

Core Chemical Properties

The fundamental molecular characteristics of 2-Amino-2-(pyridin-3-yl)acetonitrile are
summarized below. This data is crucial for stoichiometric calculations, analytical method
development, and the design of synthetic pathways.

Property Value

Chemical Formula C7H7N3[1][2]
Molecular Weight 133.15 g/mol [1][2][3]
CAS Number 131988-63-1[1][3]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 2-Amino-2-(pyridin-3-
yl)acetonitrile are typically proprietary to the manufacturing or research institution. However, a
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general synthetic approach can be inferred from related chemical literature. A common method
for the synthesis of a-aminonitriles is the Strecker synthesis.

Generalized Strecker Synthesis Protocol:

e Reaction Setup: Pyridine-3-carboxaldehyde, an amine source (such as ammonia or an
ammonium salt like ammonium chloride), and a cyanide source (such as potassium cyanide
or sodium cyanide) are combined in a suitable solvent, often an aqueous alcohol mixture.

e Reaction Conditions: The reaction is typically stirred at room temperature. The progress of
the reaction is monitored by an appropriate analytical technique, such as Thin Layer
Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

o Work-up and Isolation: Once the reaction is complete, the product is isolated through an
extractive work-up. The organic layer is then dried and the solvent is removed under reduced
pressure.

 Purification: The crude product is purified, commonly by column chromatography or
recrystallization, to yield the pure 2-Amino-2-(pyridin-3-yl)acetonitrile.

Note: This is a generalized protocol. Specific reaction conditions, including stoichiometry,
temperature, and reaction time, must be optimized for each specific application.

Visualized Data

The following diagram illustrates the logical relationship between the compound's name and its
core molecular properties.

2-Amino-2-(pyridin-3-yl)acetonitrile

Chemical Formula Molecular Weight
C7H7N3 133.15 g/mol
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Caption: Molecular properties of 2-Amino-2-(pyridin-3-yl)acetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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